Cas no 1909328-11-5 (3-Methylazetidine-3-carboxamide hydrochloride)

• Product Name: 3-Methylazetidine-3-carboxamide hydrochloride
• CAS No: 1909328-11-5
• MF: C₅H₁₁ClN₂O
• MW: 150.606640100479
• MDL: MFCD29762996
• CID: 4629269
• PubChem ID: 121553702
• Update Time: 2025-05-19

3-Methylazetidine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methylazetidine-3-carboxamide hydrochloride
• 3-methylazetidine-3-carboxamide;hydrochloride
• Z2379802589
• 3-Methylazetidine-3-carboxamide hydrochloride

• MDL： MFCD29762996
• Inchi： 1S/C5H10N2O.ClH/c1-5(4(6)8)2-7-3-5;/h7H,2-3H2,1H3,(H2,6,8);1H
• InChI Key： WPXSCNNQKQRJFZ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1(C)CNC1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Topological Polar Surface Area: 55.1

Additional information on 3-Methylazetidine-3-carboxamide hydrochloride

3-Methylazetidine-3-carboxamide hydrochloride (CAS No. 1909328-11-5)

3-Methylazetidine-3-carboxamide hydrochloride (CAS No. 1909328-11-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as hydrochloride salt of 3-methylazetidine-3-carboxamide, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule belongs to the class of azetidines, which are four-membered ring compounds with nitrogen as one of the ring atoms. Its structure consists of a methyl group attached to the nitrogen atom, along with a carboxamide group, making it a versatile compound for various chemical modifications.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The azetidine ring is known for its rigidity and ability to form stable interactions with biological targets, such as enzymes and receptors. In the case of 3-methylazetidine-3-carboxamide hydrochloride, the presence of the methyl group enhances the compound's lipophilicity, which is crucial for improving its bioavailability and permeability across biological membranes. This property makes it a promising candidate for drug delivery systems.

The synthesis of 3-methylazetidine-3-carboxamide hydrochloride involves a multi-step process that typically begins with the preparation of azetidine derivatives. One common approach is the ring-closing reaction, where an amino alcohol is cyclized under specific conditions to form the azetidine ring. Subsequent functionalization steps, such as alkylation or acylation, are then employed to introduce the methyl and carboxamide groups. The final step involves protonation of the amine group to form the hydrochloride salt, which is more stable and suitable for pharmaceutical applications.

From a pharmacological perspective, 3-methylazetidine-3-carboxamide hydrochloride has shown potential in modulating various biological pathways. For instance, recent research has demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This inhibition could pave the way for its use in treating conditions like Alzheimer's disease. Additionally, studies have explored its role as a ligand for G-protein coupled receptors (GPCRs), suggesting its potential in developing therapies for cardiovascular and metabolic disorders.

The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility in aqueous solutions. This characteristic is vital for drug formulation, as it ensures consistent delivery and absorption within the body. Furthermore, the compound's stability under physiological conditions has been validated through extensive in vitro and in vivo studies, reinforcing its suitability for therapeutic applications.

Looking ahead, ongoing research is focused on optimizing the synthesis process of 3-methylazetidine-3-carboxamide hydrochloride to improve yield and reduce costs. Novel catalytic methods and green chemistry approaches are being explored to make this compound more accessible for large-scale production. Additionally, preclinical studies are underway to evaluate its toxicity profile and efficacy in animal models, which are critical steps toward clinical trials.

In conclusion, 3-methylazetidine-3-carboxamide hydrochloride (CAS No. 1909328-11-5) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique chemical structure, combined with favorable pharmacokinetic properties, positions it as a promising candidate in drug discovery efforts targeting a wide range of diseases.